(4AS,8aS)-tert-butyl hexahydro-1H-pyrido[3,4-b][1,4]oxazine-6(7H)-carboxylate

Specification

• Molecular Formula: C12H22N2O3
• Molecular Weight: 242.31 g/mol
• IUPAC Name: tert-butyl 1,2,3,4a,5,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-6-carboxylate
• Standard InChI: InChI=1S/C12H22N2O3/c1-12(2,3)17-11(15)14-6-4-9-10(8-14)16-7-5-13-9/h9-10,13H,4-8H2,1-3H3
• Standard InChI Key: COJUSTWUQICURS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2C(C1)OCCN2

Introduction

Potential Applications

Given its structure, the compound may have applications in:

• Pharmaceuticals: Molecules with similar scaffolds are often investigated for their activity as enzyme inhibitors, receptor modulators, or antimicrobial agents.

• Catalysis or Materials Science: Heterocyclic compounds are sometimes used in chemical synthesis or as components in advanced materials.

Synthesis and Characterization

Compounds like this are typically synthesized via multi-step organic reactions involving:

• Cyclization reactions to form the bicyclic core.

• Introduction of functional groups like tert-butyl and carboxylate through alkylation or esterification.

Characterization methods include:

• NMR Spectroscopy: For verifying structural details and stereochemistry.

• Mass Spectrometry (MS): For molecular weight confirmation.

• X-ray Crystallography: To determine the three-dimensional arrangement of atoms.

Biological Activity

Although no direct data is available for this specific compound, similar heterocycles often exhibit:

• Antimicrobial or antiviral properties.

• Potential as central nervous system agents due to their nitrogen-containing rings.

• Enzyme inhibition capabilities by mimicking natural substrates or intermediates.

If you have access to additional databases or experimental studies on this compound, they may provide more specific insights into its properties and uses. Let me know if you would like assistance with general research strategies or related topics.